Cas no 885699-39-8 (N-(3-Methoxypropyl)-N-methylpiperidin-4-amine)

• Product Name: N-(3-Methoxypropyl)-N-methylpiperidin-4-amine
• CAS No: 885699-39-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• MDL: MFCD12028362
• CID: 4293193
• PubChem ID: 25220735
• Update Time: 2025-07-19

N-(3-Methoxypropyl)-N-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-(3-methoxypropyl)-N-methyl-
• N-(3-methoxypropyl)-N-methylpiperidin-4-amine
• (3-methoxy-propyl)-methyl-piperidin-4-yl-amine
• MFCD12028362
• AKOS005172193
• STK506020
• ALBB-009691
• LS-03214
• CS-0330626
• IMJQAFDJHRCDGP-UHFFFAOYSA-N
• SB41973
• SCHEMBL1088444
• 885699-39-8
• H25324
• N-(3-Methoxypropyl)-N-methylpiperidin-4-amine

• MDL： MFCD12028362
• Inchi： 1S/C10H22N2O/c1-12(8-3-9-13-2)10-4-6-11-7-5-10/h10-11H,3-9H2,1-2H3
• InChI Key： IMJQAFDJHRCDGP-UHFFFAOYSA-N
• SMILES： N1CCC(N(CCCOC)C)CC1

Computed Properties

• Exact Mass: 186.173213330Da
• Monoisotopic Mass: 186.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.5Ų

Additional information on N-(3-Methoxypropyl)-N-methylpiperidin-4-amine

Comprehensive Overview of N-(3-Methoxypropyl)-N-methylpiperidin-4-amine (CAS No. 885699-39-8): Properties, Applications, and Industry Insights

N-(3-Methoxypropyl)-N-methylpiperidin-4-amine (CAS No. 885699-39-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This tertiary amine, featuring a piperidine core with 3-methoxypropyl and methyl substituents, exhibits versatile reactivity that makes it valuable for drug discovery and material science applications. Recent studies highlight its potential as a building block for bioactive molecules targeting neurological and metabolic disorders, aligning with growing interest in small-molecule therapeutics.

The compound's physicochemical properties contribute to its utility. With a molecular weight of 186.29 g/mol and balanced lipophilicity (LogP ~1.2), N-(3-Methoxypropyl)-N-methylpiperidin-4-amine demonstrates favorable blood-brain barrier permeability – a hot topic in CNS drug development forums. Researchers are particularly interested in how its methoxypropyl side chain influences solubility profiles, a critical parameter in modern formulation optimization strategies. These characteristics position it as a promising candidate for addressing current challenges in drug delivery systems.

In synthetic chemistry, this compound serves as a key intermediate for constructing pharmacophore models. Its piperidine-4-amine scaffold appears in numerous FDA-approved drugs, driving demand from contract research organizations (CROs). The methylpiperidine moiety specifically enables structure-activity relationship (SAR) studies, particularly for GPCR-targeted compounds – a trending focus area in precision medicine research. Recent patent analyses reveal its incorporation in experimental allosteric modulators, reflecting industry shifts toward novel drug target approaches.

Quality standards for CAS 885699-39-8 have evolved with advancing analytical techniques. High-performance liquid chromatography (HPLC) methods now achieve ≥98% purity thresholds demanded by GMP-compliant manufacturers. This aligns with pharmaceutical industry emphasis on impurity profiling, especially for chiral compounds where stereochemical purity impacts biological activity. The compound's stability under various storage conditions (typically 2-8°C under inert atmosphere) makes it suitable for global supply chains – a crucial factor in post-pandemic API sourcing strategies.

Emerging applications leverage the compound's molecular recognition properties. In bioconjugation chemistry, researchers exploit its secondary amine for linker design in antibody-drug conjugates (ADCs), a rapidly expanding cancer therapeutics market. The methoxypropyl group's ether linkage also shows promise in prodrug development, addressing current limitations in oral bioavailability enhancement – a frequent search topic among pharmacokinetics professionals.

Environmental and safety profiles of N-(3-Methoxypropyl)-N-methylpiperidin-4-amine meet modern green chemistry standards. Its biodegradability potential and absence of persistent bioaccumulative characteristics align with growing regulatory focus on sustainable synthesis routes. These attributes contribute to its inclusion in benign-by-design initiatives, particularly for medicinal chemistry applications where process safety remains paramount.

The commercial landscape for CAS 885699-39-8 reflects broader fine chemicals market trends. With increasing demand from virtual pharma companies and academic labs, suppliers now offer customized scale-up services from milligram to kilogram quantities. This responsiveness to research-grade versus development-grade material needs demonstrates the compound's transition from niche reagent to established pharmaceutical intermediate.

Future research directions may explore the compound's role in machine learning-assisted drug discovery. Its well-defined molecular descriptors make it suitable for training AI prediction models – an intersection of computational chemistry and experimental validation currently dominating scientific discourse. Such applications position N-(3-Methoxypropyl)-N-methylpiperidin-4-amine at the forefront of digital transformation in chemical research.